Cas no 138709-42-9 (4-Chloro-6-fluoro-2H-1-benzopyran-2-one)

• Product Name: 4-Chloro-6-fluoro-2H-1-benzopyran-2-one
• CAS No: 138709-42-9
• MF: C₉H₄ClFO₂
• MW: 198.578265190125
• CID: 2773388
• PubChem ID: 15146491
• Update Time: 2025-04-21

4-Chloro-6-fluoro-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-fluoro-2h-chromen-2-one
• 4-Chloro-6-fluoro-2H-1-benzopyran-2-one
• SY309858
• 138709-42-9
• DTXSID80569044
• 4-Chloro-6-fluorocoumarin
• SCHEMBL5449826

• Inchi： 1S/C9H4ClFO2/c10-7-4-9(12)13-8-2-1-5(11)3-6(7)8/h1-4H
• InChI Key： PYZBABWUQBRSOP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC2C=CC(=CC=21)F

Computed Properties

• Exact Mass: 197.9883852Da
• Monoisotopic Mass: 197.9883852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų